Cas no 32325-11-4 (3-Isoxazolamine,5-butoxy-)

• Product Name: 3-Isoxazolamine,5-butoxy-
• CAS No: 32325-11-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 293560
• PubChem ID: 45099125
• Update Time: 2025-04-19

3-Isoxazolamine,5-butoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,5-butoxy-
• Isoxazole,3-amino-5-butoxy- (8CI)
• 5-Butoxyisoxazol-3-amine
• 32325-11-4

• Inchi： 1S/C7H12N2O2/c1-2-3-4-10-7-5-6(8)9-11-7/h5H,2-4H2,1H3,(H2,8,9)
• InChI Key： IDTFHXKGYSENQW-UHFFFAOYSA-N
• SMILES： O(C1=CC(N)=NO1)CCCC

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• PSA: 61.28